1-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-3-methylbut-2-en-1-one

• IUPAC Name: 1-[7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-3-methylbut-2-en-1-one
• InChI: InChI=1S/C16H20ClNO3S/c1-12(2)11-16(19)18-8-7-15(22(20,21)10-9-18)13-5-3-4-6-14(13)17/h3-6,11,15H,7-10H2,1-2H3
• InChI Key: JLWPTSMCXPNZOS-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC(=O)N1CCC(S(=O)(=O)CC1)C2=CC=CC=C2Cl)C
• Molecular Formula: C16H20ClNO3S
• Molecular Weight: 341.9 g/mol

Description

The compound “1-(7-(2-Chlorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-3-methylbut-2-en-1-one” is a complex organic molecule. It contains a thiazepane ring (a seven-membered ring with one nitrogen and one sulfur atom), a chlorophenyl group (a benzene ring with a chlorine atom), and a methylbutenone group (a four-carbon chain with a double bond and a ketone functional group).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazepane ring, the chlorophenyl group, and the methylbutenone group would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For instance, the chlorine atom on the phenyl ring could potentially be replaced in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. These could include its melting and boiling points, solubility, stability, and reactivity.

Scientific Research Applications

Antimicrobial Activity

Chalcones exhibit potent antimicrobial effects against various microorganisms. Researchers have reported their activity against bacteria (e.g., Bacillus subtilis, Escherichia coli), fungi, and other pathogens. .

Anti-Inflammatory Properties

Chalcones possess anti-inflammatory activity, making them valuable in managing inflammatory conditions. .

Antimalarial Applications

Some chalcone derivatives exhibit activity against malaria parasites. They interfere with parasite growth and survival, making them potential candidates for antimalarial drug development.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Without specific information, it’s difficult to predict the mechanism of action of this compound.

Future Directions

The potential applications and future directions for this compound would depend on its properties and effects. It could potentially be studied for various uses, depending on its biological activity and other properties.